Cas no 1804199-11-8 (2-Cyanobenzo[d]oxazole-7-carbonyl chloride)

• Product Name: 2-Cyanobenzo[d]oxazole-7-carbonyl chloride
• CAS No: 1804199-11-8
• MF: C₉H₃ClN₂O₂
• MW: 206.585320711136
• CID: 4819965
• Update Time: 2025-05-20

2-Cyanobenzo[d]oxazole-7-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyanobenzo[d]oxazole-7-carbonyl chloride

• Inchi： 1S/C9H3ClN2O2/c10-9(13)5-2-1-3-6-8(5)14-7(4-11)12-6/h1-3H
• InChI Key： KITFBJAWXCJKDC-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=CC2=C1OC(C#N)=N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• XLogP3: 2.3
• Topological Polar Surface Area: 66.9

Additional information on 2-Cyanobenzo[d]oxazole-7-carbonyl chloride

2-Cyanobenzo[d]oxazole-7-carbonyl Chloride (CAS No. 1804199-11-8)

2-Cyanobenzo[d]oxazole-7-carbonyl chloride, also known by its CAS registry number CAS No. 1804199-11-8, is a highly reactive compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxazole derivatives, which have gained considerable attention due to their unique structural properties and versatile reactivity. The presence of the cyano group (-CN) at the 2-position and the carbonyl chloride (-COCl) group at the 7-position of the benzo[d]oxazole ring imparts distinctive electronic and steric characteristics, making it a valuable intermediate in organic synthesis.

The synthesis of 2-Cyanobenzo[d]oxazole-7-carbonyl chloride typically involves multi-step processes, often starting from benzo[d]oxazole derivatives. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. The use of transition metal catalysts and microwave-assisted synthesis has significantly streamlined the production process, reducing reaction times and enhancing selectivity. These developments are particularly important for scaling up production to meet the growing demand in various industries.

One of the most promising applications of 2-Cyanobenzo[d]oxazole-7-carbonyl chloride lies in its role as an electrophilic reagent in organic chemistry. The carbonyl chloride group is highly reactive towards nucleophiles, making it an excellent substrate for forming amides, esters, and other carbonyl-containing compounds. Recent studies have demonstrated its utility in peptide synthesis, where it serves as a coupling agent to link amino acids with high efficiency. This application is particularly relevant in the pharmaceutical industry, where peptide-based drugs are increasingly being explored for their therapeutic potential.

In addition to its role as a reagent, 2-Cyanobenzo[d]oxazole-7-carbonyl chloride exhibits interesting optical properties due to its conjugated system. Research has shown that this compound can act as a fluorescent probe for detecting specific analytes in complex matrices. Its ability to fluoresce upon interaction with certain biomolecules makes it a potential candidate for biosensing applications. Furthermore, its stability under physiological conditions enhances its suitability for biomedical uses.

The structural versatility of benzo[d]oxazole derivatives has also led to their exploration in materials science. For instance, derivatives of this compound have been investigated as components of organic light-emitting diodes (OLEDs) due to their favorable electronic properties. The incorporation of the cyano group further modulates the electronic characteristics, enabling fine-tuning of emission wavelengths and device performance.

Recent studies have also highlighted the potential of 2-Cyanobenzo[d]oxazole-7-carbonyl chloride in catalysis. Its ability to act as a Lewis acid catalyst has been exploited in various transformations, including aldol reactions and Michael additions. The use of this compound as a catalyst offers several advantages, such as enhanced reaction rates and improved selectivity, making it a valuable tool in green chemistry practices.

In conclusion, 2-Cyanobenzo[d]oxazole-7-carbonyl chloride (CAS No. 1804199-11-8) is a multifaceted compound with diverse applications across organic synthesis, pharmaceuticals, materials science, and catalysis. Its unique structural features and reactivity make it an indispensable building block in modern chemical research. As ongoing research continues to uncover new functionalities and applications for this compound, its significance in both academic and industrial settings is expected to grow further.